Cas no 1805575-13-6 (Ethyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate)

• Product Name: Ethyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate
• CAS No: 1805575-13-6
• MF: C₁₀H₇F₂N₃O₄
• MW: 271.177088975906
• CID: 4878907
• Update Time: 2025-10-17

Ethyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate

• Inchi： 1S/C10H7F2N3O4/c1-2-19-10(16)6-5(3-13)4-14-9(15(17)18)7(6)8(11)12/h4,8H,2H2,1H3
• InChI Key： JDVCHHZTOZSESD-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=C(C#N)C=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.6
• Topological Polar Surface Area: 109

Additional information on Ethyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate

Ethyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate: A Comprehensive Overview

Ethyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate, identified by the CAS number 1805575-13-6, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a cyano group, a difluoromethyl group, and a nitro group. The ethyl ester functionality further enhances its versatility in chemical reactions and applications.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the substitution of various functional groups. The cyano group (-CN) at the 5-position introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical transformations. Similarly, the difluoromethyl group (-CF₂H) at the 3-position contributes to the molecule's stability and can participate in specific types of chemical bonding or interactions. The nitro group (-NO₂) at the 2-position is another electron-withdrawing substituent, which can significantly impact the electronic properties of the compound.

Recent studies have highlighted the potential of Ethyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate in drug discovery and development. Its unique combination of functional groups makes it an ideal candidate for exploring novel therapeutic agents. For instance, researchers have investigated its role in inhibiting specific enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The cyano group and nitro group have been shown to interact with key residues in enzyme active sites, leading to promising results in preliminary assays.

In addition to its biological applications, this compound has also been explored in materials science. The difluoromethyl group and nitro group contribute to the molecule's ability to form stable complexes with metal ions, making it a potential candidate for designing advanced materials such as coordination polymers or metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of Ethyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels. For example, the introduction of the cyano group is typically achieved through nucleophilic substitution reactions, while the nitro group is introduced via nitration processes under controlled conditions.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Scientists have developed environmentally friendly methods that minimize waste and reduce energy consumption. For instance, microwave-assisted synthesis has been employed to accelerate reaction rates and improve selectivity during key steps of the synthesis process.

Ethyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate has also been studied for its potential in agricultural chemistry. Its ability to inhibit specific plant pathogens has been explored in laboratory settings, suggesting its potential as a novel fungicide or herbicide. The nitro group plays a critical role in these interactions by enhancing the molecule's bioavailability and stability under environmental conditions.

Furthermore, computational studies have provided valuable insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have been used to predict its interaction with biological targets at the molecular level. These studies have revealed that the cyano group and nitro group significantly influence the compound's electronic distribution, making it an attractive candidate for further exploration in drug design.

In conclusion, Ethyl 5-cyano-3-(difluoromethyl)-2-nitropyridine-4-carboxylate is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and agricultural chemistry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.